Cas no 867042-15-7 (5-methyl-3-(4-propoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 5-methyl-3-(4-propoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 867042-15-7
• MF: C₁₈H₁₉NO₃
• MW: 297.348365068436
• CID: 6576193
• PubChem ID: 2141780
• Update Time: 2025-05-26

5-methyl-3-(4-propoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-(4-propoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one
• 5-methyl-3-[(4-propoxyphenyl)methyl]-2,3-dihydro-1,3-benzoxazol-2-one
• 5-methyl-3-(4-propoxybenzyl)-1,3-benzoxazol-2(3H)-one
• HMS2953D11
• UPCMLD0ENAT5478620:001
• 867042-15-7
• AKOS001186556
• SMR000641136
• AT-057/42282886
• CHEMBL1340357
• 5-methyl-3-[(4-propoxyphenyl)methyl]-1,3-benzoxazol-2-one
• 5-methyl-3-(4-propoxybenzyl)benzo[d]oxazol-2(3H)-one
• F1633-0045
• Z57728725
• MLS001167935

• Inchi： 1S/C18H19NO3/c1-3-10-21-15-7-5-14(6-8-15)12-19-16-11-13(2)4-9-17(16)22-18(19)20/h4-9,11H,3,10,12H2,1-2H3
• InChI Key： GXXGEUCCHBCHLH-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=C(C)C=CC1=2)CC1C=CC(=CC=1)OCCC)=O

Computed Properties

• Exact Mass: 297.13649347g/mol
• Monoisotopic Mass: 297.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 5-methyl-3-(4-propoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one

Introduction to 5-methyl-3-(4-propoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 867042-15-7)

5-methyl-3-(4-propoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the benzoxazolone class, which is well-known for its diverse pharmacological properties. The presence of a methyl group at the 5-position and a propoxy-substituted phenyl ring at the 3-position introduces specific electronic and steric properties that may influence its interactions with biological targets.

The chemical structure of 5-methyl-3-(4-propoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 867042-15-7) can be described as a fused system consisting of a benzene ring linked to an oxygen-containing heterocycle. The benzoxazolone moiety is a key pharmacophore that has been extensively studied for its potential in drug discovery. The addition of the propoxy group at the para position of the phenyl ring enhances the lipophilicity of the molecule, which may improve its membrane permeability and bioavailability.

In recent years, there has been a growing interest in developing novel benzoxazolone derivatives as therapeutic agents. These compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. For instance, some benzoxazolone derivatives have been reported to exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 5-methyl-3-(4-propoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one suggests that it may possess similar or even enhanced biological activities compared to other members of this chemical class.

The synthesis of 5-methyl-3-(4-propoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. One common synthetic route involves the condensation of an appropriate phenolic derivative with a β-keto ester under basic conditions, followed by cyclization and functional group modifications. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can further improve the efficiency and selectivity of the synthesis process.

From a computational chemistry perspective, the molecular properties of 5-methyl-3-(4-propoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one can be predicted using various quantum mechanical methods. These predictions help in understanding the electronic structure, stability, and reactivity of the compound. Additionally, molecular docking studies can be employed to investigate potential interactions between this compound and biological targets such as enzymes or receptors. Such studies are crucial for rational drug design and can provide valuable insights into the mechanism of action.

The pharmacological evaluation of 5-methyl-3-(4-propoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one has been conducted in several preclinical models. Initial studies have shown that this compound exhibits moderate activity against certain cancer cell lines due to its ability to inhibit key signaling pathways involved in cell proliferation and survival. Furthermore, preliminary pharmacokinetic studies indicate that it has reasonable oral bioavailability and metabolic stability in animal models.

In conclusion,5-methyl-3-(4-propoxyphenyl)methyl-2,3-dihydro-1,3-benzoxazol-2-one represents a promising lead compound for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for therapeutic intervention in various diseases. Future studies should focus on optimizing its chemical structure to enhance its potency and selectivity while ensuring safety and efficacy in clinical settings.